molecular formula C23H17N3S B287854 3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

Cat. No. B287854
M. Wt: 367.5 g/mol
InChI Key: XCNCOCNJJDTECB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. This compound possesses unique structural features that make it a promising candidate for various research fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine has been extensively studied for its potential applications in various scientific research fields. In medicinal chemistry, this compound has shown promising anticancer activity against various cancer cell lines. In biochemistry, it has been used as a fluorescent probe for the detection of metal ions in biological samples. In pharmacology, it has been investigated for its potential as an anti-inflammatory and analgesic agent.

Mechanism of Action

The mechanism of action of 3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to induce apoptosis by activating caspase-dependent pathways. Inflammation and pain are believed to be modulated by the inhibition of cyclooxygenase and lipoxygenase pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine have been extensively studied in vitro and in vivo. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In animal models, it has been shown to reduce inflammation and pain. However, the effects of this compound on human subjects have not been fully explored.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine in lab experiments include its high purity and yield, its unique structural features, and its potential applications in various research fields. However, the limitations include its potential toxicity and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research on 3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine. These include further investigation of its mechanism of action, exploration of its potential applications in drug discovery and development, and optimization of its synthesis method to improve its yield and purity. Additionally, the development of novel derivatives of this compound with improved properties and reduced toxicity is an area of interest for future research.
Conclusion
In conclusion, 3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine is a promising compound with unique structural features and potential applications in various scientific research fields. Its synthesis method has been optimized to provide high yields and purity, and its mechanism of action is believed to involve the inhibition of various enzymes and signaling pathways. While its advantages include its potential applications, its limitations include its potential toxicity and the lack of understanding of its mechanism of action. Future research directions include further investigation of its mechanism of action, exploration of its potential applications, and optimization of its synthesis method.

Synthesis Methods

The synthesis of 3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine involves the condensation of 2-aminothiophenol with triphenylphosphine and carbon disulfide in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with hydrazine hydrate to yield the final product. This method has been optimized to provide high yields and purity of the compound.

properties

Product Name

3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

Molecular Formula

C23H17N3S

Molecular Weight

367.5 g/mol

IUPAC Name

3,4,6-triphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazine

InChI

InChI=1S/C23H17N3S/c1-4-10-17(11-5-1)20-16-27-23-25-24-21(18-12-6-2-7-13-18)22(26(20)23)19-14-8-3-9-15-19/h1-16,22H

InChI Key

XCNCOCNJJDTECB-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2C(=NN=C3N2C(=CS3)C4=CC=CC=C4)C5=CC=CC=C5

Canonical SMILES

C1=CC=C(C=C1)C2C(=NN=C3N2C(=CS3)C4=CC=CC=C4)C5=CC=CC=C5

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.